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Compound of Interest

Compound Name: 6-Hydroxy-1-indanone

Cat. No.: B1631100 Get Quote

For researchers and scientists in the fast-paced world of drug development, meticulous

adherence to safety protocols is paramount. The proper disposal of chemical reagents, such as

6-Hydroxy-1-indanone, is a critical component of laboratory safety and environmental

responsibility. This guide provides essential, step-by-step logistical information for the safe

handling and disposal of this compound, ensuring compliance with regulatory standards and

fostering a secure research environment.

Immediate Safety and Hazard Profile
6-Hydroxy-1-indanone is a solid organic compound that presents several hazards.[1]

Understanding these risks is the first step in safe handling and disposal. The primary hazards

associated with this chemical are summarized in the table below, based on the Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals.
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Hazard Classification GHS Hazard Code Description

Acute Toxicity, Oral (Category

4)
H302 Harmful if swallowed.[1]

Skin Irritation (Category 2) H315 Causes skin irritation.[1]

Skin Sensitization (Category 1) H317
May cause an allergic skin

reaction.[1]

Serious Eye Irritation

(Category 2A)
H319

Causes serious eye irritation.

[1]

This data is a summary of hazard information and should be supplemented by a thorough

review of the full Safety Data Sheet (SDS) provided by the manufacturer.

Step-by-Step Disposal Protocol
The disposal of 6-Hydroxy-1-indanone must be conducted in accordance with local, state, and

federal regulations. In the United States, the Environmental Protection Agency (EPA) regulates

hazardous waste under the Resource Conservation and Recovery Act (RCRA).[2][3] The

following protocol is a general guideline based on standard laboratory practices for chemical

waste management.

Step 1: Waste Identification and Classification

All chemical waste must be evaluated to determine if it is hazardous.[2] Based on its known

hazards, 6-Hydroxy-1-indanone waste, including contaminated personal protective equipment

(PPE) and empty containers, should be treated as hazardous waste. While not specifically

listed as a P- or U-series waste, it would likely be classified as a toxic hazardous waste. Your

institution's Environmental Health and Safety (EHS) department should be consulted for final

classification and assignment of the appropriate waste codes.

Step 2: Container Selection and Labeling

Select an Appropriate Container: Use a container that is compatible with 6-Hydroxy-1-
indanone. A high-density polyethylene (HDPE) container with a secure, screw-top lid is a
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suitable choice for solid chemical waste. The container must be in good condition, free from

leaks or damage.

Properly Label the Container: As soon as the first particle of waste is added, the container

must be labeled. The label should include:

The words "Hazardous Waste"

The full chemical name: "6-Hydroxy-1-indanone"

The accumulation start date

The specific hazards (e.g., "Toxic," "Irritant")

The name and contact information of the principal investigator or laboratory manager.

Step 3: Waste Accumulation and Storage

Segregation: Store the 6-Hydroxy-1-indanone waste separately from other chemical waste

streams to prevent accidental mixing of incompatible substances. It should be stored with

other non-halogenated organic solids.

Designated Storage Area: Keep the waste container in a designated Satellite Accumulation

Area (SAA) within the laboratory. This area should be under the control of the laboratory

personnel and away from general traffic.

Container Management: Keep the waste container securely closed at all times, except when

adding waste. Do not overfill the container; leave at least 10% headspace to allow for

expansion and prevent spills.

Step 4: Arranging for Disposal

Contact EHS: Once the container is full or the waste is no longer being generated, contact

your institution's EHS department to arrange for a pickup. Do not dispose of chemical waste

in the regular trash or down the drain.[3]

Documentation: Complete any necessary waste disposal forms or manifests as required by

your institution and the licensed hazardous waste transporter.
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Professional Disposal: The EHS department will coordinate with a licensed hazardous waste

disposal company for the final treatment and disposal of the 6-Hydroxy-1-indanone, which

will likely involve incineration at a permitted facility.

Experimental Workflow for Disposal
The following diagram illustrates the decision-making and operational workflow for the proper

disposal of 6-Hydroxy-1-indanone.
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Workflow for 6-Hydroxy-1-indanone Disposal
Generation of

6-Hydroxy-1-indanone Waste

Is this waste hazardous?

Yes, treat as
hazardous waste

 Based on SDS 

Select compatible container
(e.g., HDPE with screw cap)

Label container with:
'Hazardous Waste'

Full Chemical Name
Accumulation Date

Hazards

Store in designated
Satellite Accumulation Area (SAA)

Segregate from
incompatible waste

Container full or
waste generation complete?

 No 

Contact Environmental
Health & Safety (EHS)

 Yes 

Complete disposal
documentation

EHS arranges for pickup by
licensed disposal service

Final Disposal
(e.g., Incineration)

Click to download full resolution via product page

Caption: Disposal workflow for 6-Hydroxy-1-indanone.
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By adhering to these procedures, laboratories can ensure the safe and compliant disposal of 6-
Hydroxy-1-indanone, thereby protecting researchers, the wider community, and the

environment. Always prioritize safety and consult with your institution's EHS professionals for

guidance specific to your location and facilities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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